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Compound of Interest

Compound Name: Cesium tellurate

Cat. No.: B3051575

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the chemical stability and decomposition
of cesium tellurate (Cs2TeOa). The information is curated for professionals in research and
development who require a thorough understanding of the material's properties for applications
in various scientific and pharmaceutical fields. This document summarizes key data, outlines
experimental protocols, and presents logical pathways related to the compound's thermal
behavior.

Chemical Identity and Properties

Cesium tellurate is an inorganic compound with the chemical formula Cs2TeOa. It is the

cesium salt of telluric acid.
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Property Value Source
Chemical Formula Cs2TeOa [1]
Molecular Weight 457.41 g/mol [1]
White or colorless crystalline Inferred from related
Appearance .
solid compounds

- . Inferred from related
Solubility Soluble in water q
compounds

Crystal Structure and Stability

The structural integrity of cesium tellurate is fundamental to its chemical stability. The
arrangement of atoms in its crystal lattice dictates its response to thermal stress.

Crystallographic Data

The structure of cesium tellurate has been elucidated using a combination of powder X-ray
diffraction (XRD) and Tellurium K-edge Extended X-ray Absorption Fine Structure (EXAFS)
data. These studies have confirmed the presence of discrete tetrahedral TeO4?~ groups within
the crystal structure.[1] The tetrahedral coordination of the tellurate anion is a key factor in the

compound's stability.

Parameter Description

Crystal System Not explicitly stated in the available literature
Space Group Not explicitly stated in the available literature
Key Structural Feature Presence of isolated tetrahedral TeO42~ anions

Thermal Stability and Decomposition

While specific quantitative data on the thermal decomposition of pure cesium tellurate is not
extensively available in the public literature, its stability can be inferred from the behavior of
other alkali metal tellurates and general principles of inorganic thermal decomposition. Alkali
metal tellurates are generally known for their high thermal stability.
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Proposed Decomposition Pathway

In the absence of direct experimental evidence, a plausible thermal decomposition pathway for
cesium tellurate can be proposed. Upon heating to high temperatures, it is likely to
decompose into cesium oxide and tellurium dioxide, with the release of oxygen gas.

Logical Diagram of Proposed Decompaosition
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Reactants

Telluric Acid (HeTeOs) Cesium Carbonate (Cs2COs)
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Cesium Tellurate (Cs2TeQa4)

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3051575?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Start: Cesium Tellurate Sample

Perform TGA and DSC Analysis

TGA Data: DSC Data:
Mass vs. Temperature Heat Flow vs. Temperature

Correlate with

Infer Decomposition Products

(from mass loss) AEIZS D

Determine Thermal Stability Range Identify Decomposition Temperature(s)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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